Cas no 63397-91-1 (2-Pyrenebutanol)

2-Pyrenebutanol structure
2-Pyrenebutanol structure
Product Name:2-Pyrenebutanol
CAS No:63397-91-1
MF:C20H18O
MW:274.356325626373
CID:390159
PubChem ID:71372770
Update Time:2025-04-19

2-Pyrenebutanol Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrenebutanol
    • 4-pyren-2-ylbutan-1-ol
    • 63397-91-1
    • 4-(Pyren-2-yl)butan-1-ol
    • DTXSID80795624
    • SCHEMBL23771248
    • Inchi: 1S/C20H18O/c21-11-2-1-4-14-12-17-9-7-15-5-3-6-16-8-10-18(13-14)20(17)19(15)16/h3,5-10,12-13,21H,1-2,4,11H2
    • InChI Key: XZNIUURTXULQGK-UHFFFAOYSA-N
    • SMILES: OCCCCC1C=C2C=CC3C=CC=C4C=CC(C=1)=C2C=34

Computed Properties

  • Exact Mass: 274.135765193g/mol
  • Monoisotopic Mass: 274.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 20.2Ų
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